Cas no 113-80-4 (Oxytocin, 8-L-arginine-)

Arginine oxytocin is a chemical substance with the molecular formula of c43h67n15o12s2.
Oxytocin, 8-L-arginine- structure
Oxytocin, 8-L-arginine- structure
Oxytocin, 8-L-arginine-
113-80-4
C43H67N15O12S2
1050.21538
MFCD32666301
140009

Oxytocin, 8-L-arginine- Properties

Names and Identifiers

    • Oxytocin, 8-L-arginine-
    • (Arg⁸)-Vasotocin
    • (Arg8)-Vasotocin, Argiprestocin
    • CYS-TYR-ILE-GLN-ASN-CYS-PRO-ARG-GLY-NH2
    • VASOTOCIN ARG 8
    • (arg(sup8))oxytocin
    • [ARG8]-VASOTOCIN
    • 8-argininevasotocin
    • arginine-vasopressin
    • argiprestocin
    • AVT
    • CYIQNCPRG-NH2
    • CYS-TYR-ILE-GLN-ASN-CYS-PRO-ARG-GLY-NH2(DISULFIDE BRIDGE:CYS1-CYS6)
    • Arginine vasotocin
    • Natriuretic hormone (ox pineal)
    • arg-vasotocin
    • 8-arg-vasotocin
    • arginine-vasotocin
    • +Expand
    • MFCD32666301
    • OXDZADMCOWPSOC-BQGUCLBMSA-N
    • InChI=1S/C43H67N15O12S2/c1-3-21(2)34-41(69)53-26(12-13-31(45)60)37(65)55-28(17-32(46)61)38(66)56-29(20-72-71-19-24(44)35(63)54-27(39(67)57-34)16-22-8-10-23(59)11-9-22)42(70)58-15-5-7-30(58)40(68)52-25(6-4-14-50-43(48)49)36(64)51-18-33(47)62/h8-11,21,24-30,34,59H,3-7,12-20,44H2,1-2H3,(H2,45,60)(H2,46,61)(H2,47,62)(H,51,64)(H,52,68)(H,53,69)(H,54,63)(H,55,65)(H,56,66)(H,57,67)(H4,48,49,50)/t21-,24-,25-,26-,27-,28-,29-,30-,34-/m0/s1
    • CC[C@@H]([C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N2CCC[C@H]2C(N[C@H](C(NCC(N)=O)=O)CCCNC(N)=N)=O)=O)CSSC[C@H](N)C(N[C@H](C(N1)=O)CC3=CC=C(O)C=C3)=O)=O)CC(N)=O)=O)CCC(N)=O)=O)C

Computed Properties

  • 1049.45000
  • 15
  • 27
  • 23
  • 72
  • 1990
  • 0
  • 7
  • 2
  • 0
  • 0
  • 1
  • -5.1
  • 1001
  • 0

Experimental Properties

  • 0.96440
  • 512.03000
  • 1.6700 (estimate)
  • Dissolution (40 g/l) (25 º C),
  • 1.59±0.1 g/cm3 (20 ºC 760 Torr),

Oxytocin, 8-L-arginine- Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AX46771-1mg
[Arg8]-Vasotocin
113-80-4 >96%
1mg
$173.00 2024-04-20
AAPPTec
P000578-5mg
[Arg8]-Vasotocin
113-80-4
5mg
$250.00 2024-12-04
abcr
AB545010-5 mg
(Arg8)-Vasotocin Trifluoroacetate; .
113-80-4
5mg
€257.50 2023-07-10
TargetMol Chemicals
TP1400-5 mg
[Arg8]-Vasotocin
113-80-4 98%
5mg
¥ 1,290 2023-07-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A939139-1mg
[Arg8]-Vasotocin
113-80-4 ≥95%
1mg
¥359.10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce46536-5mg
[Arg8]-Vasotocin
113-80-4 98%
5mg
¥1248.00 2023-09-08

Oxytocin, 8-L-arginine- Suppliers

Hangzhou Taijia Biotech Co.,Ltd
Audited Supplier Audited Supplier
(CAS:113-80-4)
LAI JING LI
13336049365
3007955256@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:113-80-4)
A LA DING
anhua.mao@aladdin-e.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:113-80-4)Oxytocin, 8-L-arginine-
A1102635
99%/99%
5mg/25mg
153.0/522.0